4-(4-anilino-1-phthalazinyl)benzamide

• IUPAC Name: 4-(4-anilinophthalazin-1-yl)benzamide
• InChI: InChI=1S/C21H16N4O/c22-20(26)15-12-10-14(11-13-15)19-17-8-4-5-9-18(17)21(25-24-19)23-16-6-2-1-3-7-16/h1-13H,(H2,22,26)(H,23,25)
• InChI Key: VBCHCNYAJPREEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NN=C(C3=CC=CC=C32)C4=CC=C(C=C4)C(=O)N
• Molecular Formula: C21H16N4O
• Molecular Weight: 340.4 g/mol

Description

“4-(4-anilino-1-phthalazinyl)benzamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel 1-anilino-4-(arylsulfanylmethyl)phthalazines were designed and synthesized. Another study reported the continuous flow microreactor system developed to synthesize N-(3-Amino-4-methylphenyl)benzamide, a crucial building block of many drug candidates.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by IR, 1H-NMR, elemental analysis, and MS.

Scientific Research Applications

Antioxidant Properties

• Benzamides, including 4-(4-anilino-1-phthalazinyl)benzamide, exhibit antioxidant activity. .

Antibacterial Activity

• In vitro studies have investigated the antibacterial properties of benzamide derivatives. .

α-Glucosidase Inhibition

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Epidermal Growth Factor Receptor (EGFR) Interaction

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Drug Discovery and Medicinal Chemistry

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Industrial Applications

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Mechanism of Action

Target of Action

It is known that phthalazine derivatives have been widely applied as therapeutic agents due to their anticonvulsant, cardiotonic, vasorelaxant, and anti-inflammatory properties .

Mode of Action

It is suggested that the efficacy of each chemical system is determined by the nature of the functionalization next to the aryl moiety, which suggests that different mechanisms of action are involved for each chemical system .

Biochemical Pathways

It is known that phthalazine derivatives have demonstrated attractive antileishmanial profiles against amastigote forms of the leishmania braziliensis parasite .

Result of Action

The analogues 1-(3-chloro-4-fluoroanilino)-4-(3,4-difluorophenylthio-methyl)phthalazine and 1-(4-fluoro-3-trifluoromethylanilino)-4-(3,4-difluorophenyl-thiomethyl)phthalazine showed higher activity than a cisplatin control when tested in vitro against two different cancer cell lines using the microculture tetrazolium method (MTT) method .

Safety and Hazards

The safety data sheets of similar compounds suggest that they may cause skin irritation, serious eye irritation, and respiratory irritation. In the event of exposure, it is recommended to wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes.

Future Directions

Naphthoquinone derivatives, which are structurally similar to “4-(4-anilino-1-phthalazinyl)benzamide”, have been suggested for further studies to provide drugs efficient in treating cancer and multidrug-resistant bacteria. Another study suggested that the 2-chloro-3-((4-methyl-phenyl)amino)1,4-naphthoquinone could interact with the epidermal growth factor receptor (EGFR) tyrosine.